molecular formula C9H12BrNO B13101727 (S)-3-Amino-2-(4-bromo-phenyl)-propan-1-ol

(S)-3-Amino-2-(4-bromo-phenyl)-propan-1-ol

Cat. No.: B13101727
M. Wt: 230.10 g/mol
InChI Key: XOLHDBQTWXTIAC-QMMMGPOBSA-N
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Description

(s)-3-(4-bromophenyl)-beta-alaninol is a chiral compound with significant importance in organic synthesis and pharmaceutical research. The presence of the bromophenyl group and the beta-alaninol moiety makes it a versatile intermediate for various chemical transformations and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (s)-3-(4-bromophenyl)-beta-alaninol typically involves the enantioselective reduction of

Properties

Molecular Formula

C9H12BrNO

Molecular Weight

230.10 g/mol

IUPAC Name

(2S)-3-amino-2-(4-bromophenyl)propan-1-ol

InChI

InChI=1S/C9H12BrNO/c10-9-3-1-7(2-4-9)8(5-11)6-12/h1-4,8,12H,5-6,11H2/t8-/m0/s1

InChI Key

XOLHDBQTWXTIAC-QMMMGPOBSA-N

Isomeric SMILES

C1=CC(=CC=C1[C@@H](CN)CO)Br

Canonical SMILES

C1=CC(=CC=C1C(CN)CO)Br

Origin of Product

United States

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